Cas no 1093407-49-8 (2-(2-Chlorophenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol)

• Product Name: 2-(2-Chlorophenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
• CAS No: 1093407-49-8
• Molecular Formula: C₁₂H₁₅ClO₆
• Molecular Weight: 290.696903467178
• CID: 5014254

2-(2-Chlorophenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol Properties

Names and Identifiers

• (2S,3R,4S,5S,6R)-2-(2-chlorophenoxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• 2-(2-chlorophenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
• 2-chlorophenyl hexopyranoside
• STK895095
• ST50055707
• 2-(2-chlorophenoxy)-6-(hydroxymethyl)-2H-3,4,5,6-tetrahydropyran-3,4,5-triol

• InChIKey： XVRYBMZGZZIPJY-UHFFFAOYSA-N
• Inchi： 1S/C12H15ClO6/c13-6-3-1-2-4-7(6)18-12-11(17)10(16)9(15)8(5-14)19-12/h1-4,8-12,14-17H,5H2
• SMILES： ClC1C=CC=CC=1OC1C(C(C(C(CO)O1)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Heavy Atom Count: 19
• Complexity: 291
• XLogP3: -0.4
• Topological Polar Surface Area: 99.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds